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Compound of Interest

Compound Name: Solvent Orange 45

Cat. No.: B1143906 Get Quote

Technical Support Center: Solvent Orange 45
This technical support center provides guidance and answers to frequently asked questions for

researchers, scientists, and drug development professionals working with Solvent Orange 45.

Frequently Asked Questions (FAQs)
Q1: What is Solvent Orange 45?

Solvent Orange 45 is a metal-complex solvent dye.[1][2] It belongs to the single azo class of

dyes and is notable for its excellent solubility in a wide range of organic solvents and its

compatibility with various synthetic and natural resins.[1][2][3] Its chemical structure includes a

cobalt complex.[3][4]

Q2: What are the primary applications of Solvent Orange 45?

Solvent Orange 45 is predominantly used in industrial applications for coloring.[4] These

include:

Wood stains and coatings[1][5][6]

Printing inks[1][5][6]

Coloring for aluminum foil and other metals[5][6]
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Leather and plastic coatings and finishes[1][5][6]

Stationery inks[1][5][6]

While it is a coloring agent, its use in specific biological staining protocols for research and drug

development is not widely documented in scientific literature. Its properties suggest potential

for non-aqueous staining procedures.

Q3: What are the key physical and chemical properties of Solvent Orange 45?

Solvent Orange 45 is an orange or deep yellow powder.[3][7] It is insoluble in water and

benzene.[3][7] Key properties are summarized in the table below.

Property Value

Appearance Orange Powder

CAS Number 13011-62-6

Molecular Formula C32H27CoN8O10

Molecular Weight 742.54 g/mol

Solubility in MEK (20°C) ≥ 500 g/L

Heat Resistance Stable up to 180 °C

Light Fastness 5-6 (on a scale of 1-8)

Acid Resistance 4 (on a scale of 1-5)

Alkali Resistance 5 (on a scale of 1-5)

Data compiled from multiple sources.[1][8][9]

Q4: In which solvents is Solvent Orange 45 soluble?

As a solvent dye, it is designed to be soluble in organic solvents. It has high solubility in methyl

ethyl ketone (MEK).[1][8] It is also generally soluble in other solvents such as alcohols, glycol

ethers, and esters.[1] It is insoluble in water.[3][7]
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Troubleshooting Guide
This guide addresses potential issues that may arise when preparing and using Solvent
Orange 45 solutions for staining applications.

Issue 1: Poor or Incomplete Dissolving of the Dye

Possible Cause: Use of an inappropriate solvent.

Solution: Ensure you are using a recommended organic solvent such as methyl ethyl

ketone (MEK), alcohols, or esters.[1] Avoid using water or non-polar solvents like benzene,

in which it is insoluble.[3][7]

Possible Cause: The concentration of the dye is too high for the chosen solvent.

Solution: Try reducing the concentration of the dye in the solution. Gently warming the

solution or using sonication can also aid in dissolution, but be mindful of the solvent's

flashpoint and boiling point.[4]

Issue 2: Inconsistent or Weak Staining

Possible Cause: The staining solution has degraded.

Solution: Prepare fresh staining solutions. While Solvent Orange 45 has good stability,

prolonged storage in solution form, especially when exposed to light, can lead to

degradation.

Possible Cause: The solvent is evaporating too quickly.

Solution: If using a highly volatile solvent, consider performing the staining in a controlled

environment, such as a fume hood with reduced airflow, or use a solvent with a lower

vapor pressure.

Possible Cause: The substrate is not compatible with the solvent.

Solution: Ensure the material or tissue you are staining is not adversely affected by the

organic solvent used. The solvent must be able to penetrate the sample to deposit the

dye.
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Issue 3: Precipitation of the Dye on the Sample

Possible Cause: The staining solution was not properly filtered.

Solution: After dissolving the dye, filter the solution through a fine filter paper or a syringe

filter to remove any undissolved microparticles.

Possible Cause: A change in solvent composition during the staining or washing steps.

Solution: If you are using a multi-step process with different solvents, ensure that Solvent
Orange 45 is soluble in all of them to prevent it from crashing out of the solution. If

washing with a solvent in which the dye is insoluble (like water), ensure the initial staining

solvent has been completely removed.

Experimental Protocols
As specific protocols for the use of Solvent Orange 45 in biological staining are not readily

available, a general protocol for preparing a stock solution is provided below. Users will need to

optimize the concentration and staining time for their specific application.

Protocol: Preparation of a 1% (w/v) Stock Solution of Solvent Orange 45

Materials:

Solvent Orange 45 powder

Methyl ethyl ketone (MEK) or another appropriate organic solvent

Glass beaker or flask

Magnetic stirrer and stir bar

Volumetric flask

Filter paper or syringe filter (e.g., 0.22 µm)

Procedure:
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1. Weigh out 1.0 g of Solvent Orange 45 powder and place it into a beaker containing

approximately 80 mL of MEK.

2. Place the beaker on a magnetic stirrer and stir until the dye is completely dissolved. This

may take some time. Gentle warming can be applied if necessary, taking appropriate

safety precautions.

3. Once dissolved, quantitatively transfer the solution to a 100 mL volumetric flask.

4. Rinse the beaker with a small amount of fresh MEK and add the rinsing to the volumetric

flask to ensure all the dye is transferred.

5. Add MEK to the volumetric flask until the solution reaches the 100 mL mark.

6. Stopper the flask and invert it several times to ensure the solution is homogeneous.

7. For applications requiring high purity, filter the stock solution to remove any

microparticulates.

8. Store the stock solution in a tightly sealed, light-protected container at room temperature.
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Caption: A generalized workflow for a staining procedure.
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Troubleshooting Logic for Staining Issues

Staining Issue Observed

Is the staining solution clear and fully dissolved?

No

No

Yes

Yes

Was the correct protocol followed?

No

No

Yes

Yes

Is the sample quality adequate?

No

No

Yes

Yes

Remake staining solution.
Filter before use.

Review and repeat protocol carefully.

Improve sample preparation technique. Consult further documentation or support.
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Caption: A decision tree for troubleshooting common staining problems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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